Cas no 1049494-76-9 (6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one
• CAS No: 1049494-76-9
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 6265562
• PubChem ID: 44013130
• Update Time: 2025-05-18

6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one
• 6-(indoline-1-carbonyl)-2-(4-methylbenzyl)pyridazin-3(2H)-one
• VU0641809-1
• AKOS024506652
• F5319-1413
• 1049494-76-9
• 6-(2,3-dihydroindole-1-carbonyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one

• Inchi： 1S/C21H19N3O2/c1-15-6-8-16(9-7-15)14-24-20(25)11-10-18(22-24)21(26)23-13-12-17-4-2-3-5-19(17)23/h2-11H,12-14H2,1H3
• InChI Key： FJQXAAPPPLDNBA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(N(CC2C=CC(C)=CC=2)N=1)=O)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 345.148
• Monoisotopic Mass: 345.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one

Introduction to 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1049494-76-9, identified as 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic structures that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The intricate architecture of this molecule, featuring a dihydropyridazinone core conjugated with an indole moiety and a 4-methylphenyl substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structural features of 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one make it particularly interesting for its potential to modulate various biological pathways. The indole ring is well-known for its presence in numerous bioactive molecules, including natural products and pharmaceuticals, while the dihydropyridazinone scaffold is recognized for its ability to engage with enzymes and receptors involved in metabolic and signaling processes.

In the context of contemporary research, this compound has been the subject of several studies aimed at elucidating its biological activity. The presence of the 4-methylphenyl group introduces a hydrophobic moiety that can enhance binding affinity to specific protein targets. This feature is particularly relevant in the development of small-molecule inhibitors designed to disrupt pathological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The combination of these structural elements suggests that 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one could serve as a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this molecule is its potential to act as a modulator of enzyme activity. Enzymes are central to numerous biological processes, and their dysregulation is often implicated in disease states. The dihydropyridazinone core is known to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in drug development. By incorporating an indole moiety, which is known for its ability to influence enzyme conformation and function, this compound may offer a dual-action approach to therapeutic intervention. Such dual-action molecules are increasingly sought after in drug discovery due to their potential for increased efficacy and reduced side effects.

Moreover, the structural diversity inherent in this compound allows for extensive chemical modification. This flexibility is invaluable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. Researchers have been exploring various derivatives of 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one to optimize its pharmacokinetic properties and target specificity. These efforts have led to the identification of several promising analogs with enhanced potency and selectivity.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodology. The construction of the dihydropyridazinone core requires precise control over reaction conditions to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient and sustainable synthetic routes, which are increasingly important in pharmaceutical research. These advancements not only improve the accessibility of this compound but also contribute to the broader field of synthetic chemistry by providing new strategies for constructing complex heterocyclic frameworks.

From a computational biology perspective, virtual screening techniques have been employed to identify potential binding interactions between 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one and biological targets. These studies have provided valuable insights into its mechanism of action and have guided experimental efforts toward optimizing its therapeutic potential. The integration of computational methods with experimental validation has become a cornerstone of modern drug discovery, allowing researchers to make informed decisions about which compounds warrant further investigation.

In conclusion,6-(2,3-dihydro-1H-indole-1-carbonyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one (CAS number 1049494-76-9) represents a significant advancement in the field of chemical biology. Its unique structural features position it as a promising candidate for further exploration in drug development. The ongoing research into this compound underscores the importance of multifunctional molecules in addressing complex diseases and highlights the intersection of synthetic chemistry, computational biology, and pharmacology.